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Compound of Interest

Compound Name: 1,4-Diphenylbutane

Cat. No.: B089690

This guide provides a comprehensive overview of the physicochemical properties and synthetic
applications of 1,4-Diphenylbutane, tailored for researchers, scientists, and professionals in
drug development.

Physicochemical Properties

1,4-Diphenylbutane, also known as (4-Phenylbutyl)benzene, is a hydrocarbon featuring a
central butane chain with a phenyl group at each end. Its molecular formula is C16H18.[1] The
key quantitative data for this compound are summarized in the table below.
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Property Value

Molecular Weight 210.31 g/mol [2]
Molecular Formula C16H18[1]

CAS Number 1083-56-3

Melting Point 52-53°C

Boiling Point 122-128°C at 2mm Hg
Density 0.973 g/cm3

Flash Point 151.3°C

Appearance White crystals
XLogP3 4

Experimental Protocols

Synthesis of 1-Arylnaphthalenes and 4-Arylcoumarins

A notable application of 1,4-Diphenylbutane is its use as a linear substrate in the iron-
catalyzed intramolecular cross-dehydroarylation (CDA) to construct 1-arylnaphthalenes and 4-
arylcoumarins. This method leverages the reaction between benzylic C(sp3)-H bonds and
aromatic C(sp?)-H bonds.

General Procedure:

e To an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add FeCI3 (2.5
mol%) and DDQ (5.0 equiv).

e Add the 1,4-diphenylbutane substrate (0.2 mmol, 1.0 equiv) and 2.0 mL of 1,2-
dichloroethane (DCE) to the reaction mixture.

o Evacuate the tube and backfill with nitrogen three times.

e Seal the tube and stir the reaction mixture at 100°C for 36 hours.
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 After cooling to room temperature, dilute the mixture with 10 mL of dichloromethane (DCM).
« Filter the solution and rinse the solid with additional DCM.

» Concentrate the filtrate and purify the crude product by flash column chromatography on
silica gel to yield the desired product.

This protocol can be adapted by introducing various functional groups to the 1,4-
diphenylbutane substrate to synthesize a range of polycyclic aromatic hydrocarbons with
potential applications in materials science due to their optoelectronic properties.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 1-arylnaphthalenes and 4-
arylcoumarins from 1,4-diphenylbutane.
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Synthesis Workflow
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Caption: Workflow for the synthesis of complex aromatic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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